Cas no 2171174-88-0 ((3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: (3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171174-88-0
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6455488
• PubChem ID: 165823052
• Update Time: 2025-05-20

(3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• 2171174-88-0
• EN300-1575701
• (3R)-3-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid

• Inchi： 1S/C27H25ClN2O5/c1-2-17(14-25(31)32)29-26(33)16-11-12-23(28)24(13-16)30-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,17,22H,2,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t17-/m1/s1
• InChI Key： YLWCJVQNVXGZNF-QGZVFWFLSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](CC(=O)O)CC)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

Research Brief on (3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171174-88-0)

The compound (3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS: 2171174-88-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS), a widely used method in the production of peptide drugs. Researchers have optimized the synthesis protocol for this compound, achieving high yields and purity, which is critical for its application in large-scale pharmaceutical production.

In terms of biological activity, preliminary in vitro studies have demonstrated that (3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as a scaffold for developing novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and to identify potential target proteins.

Moreover, the compound's unique chemical structure, featuring both a chloro-substituted phenyl ring and a pentanoic acid moiety, offers opportunities for structural modifications to enhance its pharmacokinetic properties. Recent computational modeling studies have explored its binding affinity with various biological targets, providing insights for structure-activity relationship (SAR) optimization.

In conclusion, (3R)-3-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid represents a promising candidate for further investigation in drug development. Its versatility as a building block for peptide synthesis and its potential biological activities make it a compound of interest for researchers in the chemical biology and pharmaceutical industries. Future studies should focus on in vivo validation of its therapeutic potential and the development of derivatives with improved efficacy and safety profiles.